Cas no 137232-81-6 (Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-)

Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)- structure
137232-81-6 structure
Product name:Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
CAS No:137232-81-6
MF:C6H8F3NO2
MW:183.128432273865
CID:1251457
PubChem ID:11126922

Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2,2-trifluoro-N-(4-oxobutyl)-
    • 2,2,2-trifluoro-N-(4-oxobutyl)acetamide
    • DTXSID20456141
    • N-(4-oxobutyl)trifluoroacetamide
    • 137232-81-6
    • SCHEMBL6975512
    • Inchi: InChI=1S/C6H8F3NO2/c7-6(8,9)5(12)10-3-1-2-4-11/h4H,1-3H2,(H,10,12)
    • InChI Key: RIEVCJDAGDYFEP-UHFFFAOYSA-N
    • SMILES: C(CC=O)CNC(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 183.05071298g/mol
  • Monoisotopic Mass: 183.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
  • XLogP3: 0.4

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